ethyl 1-[4-(hexyloxy)benzyl]-3-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(4-hexoxyphenyl)methyl]piperidine-3-carboxylate
• InChI: InChI=1S/C21H33NO3/c1-3-5-6-7-15-25-20-12-10-18(11-13-20)16-22-14-8-9-19(17-22)21(23)24-4-2/h10-13,19H,3-9,14-17H2,1-2H3
• InChI Key: BDDGVQWUFQGKSV-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOC1=CC=C(C=C1)CN2CCCC(C2)C(=O)OCC
• Molecular Formula: C21H33NO3
• Molecular Weight: 347.5 g/mol

Description

Ethyl 1-[4-(hexyloxy)benzyl]-3-piperidinecarboxylate, also known as JNJ-5207852, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of piperidinecarboxylates and has been shown to exhibit promising pharmacological properties.

Mechanism of Action

The mechanism of action of ethyl 1-[4-(hexyloxy)benzyl]-3-piperidinecarboxylate is complex and involves modulation of multiple signaling pathways. It has been shown to act as an antagonist at the dopamine D2 receptor and the serotonin 5-HT2A receptor, which are involved in the regulation of mood, cognition, and behavior. Additionally, it has been shown to bind to the sigma-1 receptor, which is involved in the regulation of pain, inflammation, and neuroprotection.
Biochemical and Physiological Effects
Ethyl 1-[4-(hexyloxy)benzyl]-3-piperidinecarboxylate has been shown to exhibit several biochemical and physiological effects. It has been shown to modulate the release of neurotransmitters, including dopamine, serotonin, and glutamate, which are involved in the regulation of mood, cognition, and behavior. Additionally, it has been shown to exhibit anti-inflammatory and analgesic effects, which are beneficial in the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 1-[4-(hexyloxy)benzyl]-3-piperidinecarboxylate in lab experiments include its potent activity against several targets, its ability to modulate multiple signaling pathways, and its potential therapeutic applications. However, the limitations of using this compound in lab experiments include its complex mechanism of action, its potential for off-target effects, and the need for further studies to fully understand its pharmacological properties.

Future Directions

There are several future directions for the study of ethyl 1-[4-(hexyloxy)benzyl]-3-piperidinecarboxylate. These include the development of more selective and potent analogs, the investigation of its potential therapeutic applications in various neuropsychiatric disorders, and the elucidation of its mechanism of action at the molecular level. Additionally, further studies are needed to fully understand the pharmacokinetics and pharmacodynamics of this compound, as well as its potential for drug-drug interactions.
Conclusion
In conclusion, ethyl 1-[4-(hexyloxy)benzyl]-3-piperidinecarboxylate is a promising chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. Its complex mechanism of action and potent activity against multiple targets make it a promising candidate for the treatment of various neuropsychiatric disorders. However, further studies are needed to fully understand its pharmacological properties and potential for clinical use.

Synthesis Methods

The synthesis of ethyl 1-[4-(hexyloxy)benzyl]-3-piperidinecarboxylate involves the reaction of 4-(hexyloxy)benzylamine with ethyl 3-piperidinecarboxylate in the presence of a catalyst. The reaction is carried out under controlled conditions, and the resulting product is purified using various techniques, including chromatography.

Scientific Research Applications

Ethyl 1-[4-(hexyloxy)benzyl]-3-piperidinecarboxylate has been extensively studied for its potential therapeutic applications. It has been shown to exhibit potent activity against several targets, including the dopamine D2 receptor, the serotonin 5-HT2A receptor, and the sigma-1 receptor. These targets are involved in various physiological and pathological processes, including pain, inflammation, and neuropsychiatric disorders.